N-(2,3-di-2-furyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarbothioamide
Description
Synthesis Analysis
The synthesis of quinoxaline derivatives can involve oxidative cyclization processes, as demonstrated in the synthesis of organic salt 2-((4-bromophenyl)amino)pyrido[1,2-a]quinoxalin-11-ium bromide (BAPQ), highlighting metal-free, mild reaction conditions with excellent yield and purity (Faizi et al., 2018). Such methodologies may offer insights into synthesizing the compound , emphasizing the importance of condition optimization for obtaining high-purity products.
Molecular Structure Analysis
Molecular structure and electronic properties can be characterized using various spectroscopic techniques, including NMR, MS, IR, UV-vis, and X-ray techniques, complemented by computational studies for a comprehensive understanding of the molecule’s structure and properties (Faizi et al., 2018). These methodologies are crucial in elucidating the intricate details of the molecule’s framework.
Chemical Reactions and Properties
Chemical reactions involving quinoxaline derivatives can range from cycloadditions to substitutions, often yielding products with significant biological and pharmacological applications. For instance, the synthesis of pyrrolo/indolo[1,2-a]quinoxalines and quinazolin-4-ones using DMF showcases the versatility and potential reactivity of quinoxaline derivatives (Li et al., 2021). These reactions not only highlight the chemical diversity of quinoxaline compounds but also their potential in generating biologically active molecules.
Physical Properties Analysis
The physical properties of quinoxaline derivatives, such as their solubility, melting points, and stability, are crucial for their application in various fields. Although specific data on N-(2,3-di-2-furyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarbothioamide is not available, related compounds exhibit a range of physical behaviors based on their structural features. These properties are essential for determining the compound's suitability for further applications, including its pharmacological potential.
Chemical Properties Analysis
Quinoxaline derivatives demonstrate a broad spectrum of chemical properties, including reactivity towards different types of chemical agents and stability under various conditions. The synthesis processes and the structural analyses provide insights into the reactivity and stability of these compounds. Understanding these chemical properties is vital for exploring the compound's utility in chemical synthesis and potential industrial applications.
For a more in-depth exploration and specific details related to "N-(2,3-di-2-furyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarbothioamide," further research and experimental data would be required, focusing on targeted synthesis methods, detailed structural characterization, and comprehensive property evaluation.
References:
properties
IUPAC Name |
N-[2,3-bis(furan-2-yl)quinoxalin-6-yl]-3-phenylpyrrolidine-1-carbothioamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H22N4O2S/c34-27(31-13-12-19(17-31)18-6-2-1-3-7-18)28-20-10-11-21-22(16-20)30-26(24-9-5-15-33-24)25(29-21)23-8-4-14-32-23/h1-11,14-16,19H,12-13,17H2,(H,28,34) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPZABJHBEQHTMV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC=CC=C2)C(=S)NC3=CC4=C(C=C3)N=C(C(=N4)C5=CC=CO5)C6=CC=CO6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H22N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.